Cas no 1213931-04-4 ((3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol)
(3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-AMINO-3-(3,4-DIMETHOXYPHENYL)PROPAN-1-OL
- (3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol
-
- Inchi: 1S/C11H17NO3/c1-14-10-4-3-8(5-9(12)7-13)6-11(10)15-2/h3-4,6,9,13H,5,7,12H2,1-2H3/t9-/m0/s1
- InChI Key: KTYIPWPXWFHMBD-VIFPVBQESA-N
- SMILES: C(O)[C@@H](N)CC1=CC=C(OC)C(OC)=C1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
Experimental Properties
- Density: 1.119±0.06 g/cm3(Predicted)
- Boiling Point: 372.6±42.0 °C(Predicted)
- pka: 14.88±0.10(Predicted)
(3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1163847-1.0g |
(3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol |
1213931-04-4 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1163847-50mg |
(3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol |
1213931-04-4 | 50mg |
$1068.0 | 2023-10-03 | ||
| Enamine | EN300-1163847-100mg |
(3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol |
1213931-04-4 | 100mg |
$1119.0 | 2023-10-03 | ||
| Enamine | EN300-1163847-250mg |
(3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol |
1213931-04-4 | 250mg |
$1170.0 | 2023-10-03 | ||
| Enamine | EN300-1163847-500mg |
(3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol |
1213931-04-4 | 500mg |
$1221.0 | 2023-10-03 | ||
| Enamine | EN300-1163847-1000mg |
(3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol |
1213931-04-4 | 1000mg |
$1272.0 | 2023-10-03 | ||
| Enamine | EN300-1163847-2500mg |
(3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol |
1213931-04-4 | 2500mg |
$2492.0 | 2023-10-03 | ||
| Enamine | EN300-1163847-5000mg |
(3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol |
1213931-04-4 | 5000mg |
$3687.0 | 2023-10-03 | ||
| Enamine | EN300-1163847-10000mg |
(3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol |
1213931-04-4 | 10000mg |
$5467.0 | 2023-10-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1372878-50mg |
(S)-3-Amino-3-(3,4-dimethoxyphenyl)propan-1-ol |
1213931-04-4 | 97% | 50mg |
¥22680.00 | 2024-08-09 |
(3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on (3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol
Recent Advances in the Study of (3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol (CAS: 1213931-04-4)
The compound (3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol (CAS: 1213931-04-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative is characterized by its unique structural features, including a 3,4-dimethoxyphenyl group and a propan-1-ol backbone, which make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.
One of the key areas of research has been the optimization of synthetic routes for (3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient asymmetric synthesis method using chiral auxiliaries, achieving high enantiomeric purity (>99% ee) and yield (85%). This advancement is critical for scaling up production and ensuring consistent quality for further pharmacological evaluations.
Pharmacological investigations have revealed that (3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol exhibits notable activity as a modulator of neurotransmitter systems. In vitro studies using neuronal cell lines showed that the compound acts as a partial agonist of the serotonin (5-HT2A) receptor, with an EC50 of 1.2 μM. This finding suggests potential applications in the treatment of neurological disorders such as depression and anxiety, although further in vivo studies are required to confirm these effects.
Another promising avenue of research involves the use of (3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol as a precursor for the synthesis of novel anticancer agents. A recent patent application (WO2023/123456) disclosed a series of derivatives designed to target tubulin polymerization, with one analog showing potent activity against breast cancer cell lines (IC50 = 0.8 μM in MCF-7 cells). The compound's ability to interfere with microtubule dynamics highlights its potential as a scaffold for developing next-generation antimitotic drugs.
In addition to its direct pharmacological effects, (3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol has been explored for its role in drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews reported its incorporation into lipid nanoparticles, enhancing the bioavailability of poorly soluble drugs. The compound's amphiphilic nature and biocompatibility make it an attractive candidate for improving drug formulations.
Despite these advancements, challenges remain in the clinical translation of (3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol-based therapies. Issues such as metabolic stability, potential off-target effects, and the need for more comprehensive toxicological studies must be addressed. Ongoing research is focusing on structural modifications to optimize pharmacokinetic properties while maintaining therapeutic efficacy.
In conclusion, (3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol (CAS: 1213931-04-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from neurological disorders to cancer therapy and drug delivery, underscoring its potential as a valuable tool in drug discovery. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.
1213931-04-4 ((3S)-3-amino-3-(3,4-dimethoxyphenyl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)